Cas no 1360438-58-9 (Ethyl 1-methyl-1H-indazole-4-carboxylate)

• Product Name: Ethyl 1-methyl-1H-indazole-4-carboxylate
• CAS No: 1360438-58-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4820928
• Update Time: 2025-10-29

Ethyl 1-methyl-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-1H-indazole-4-carboxylate
• ETHYL 1-METHYLINDAZOLE-4-CARBOXYLATE
• Y5706

• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)8-5-4-6-10-9(8)7-12-13(10)2/h4-7H,3H2,1-2H3
• InChI Key： YNDGEFMFJZDUJE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC2=C1C=NN2C)=O

Computed Properties

• Exact Mass: 204.09
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 1-methyl-1H-indazole-4-carboxylate

Ethyl 1-methyl-1H-indazole-4-carboxylate: A Comprehensive Overview

Ethyl 1-methyl-1H-indazole-4-carboxylate, with the CAS number 1360438-58-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which have been extensively studied for their potential applications in drug discovery and material science. The indazole ring system, characterized by its fused benzene and pyrazole moieties, provides a unique platform for functionalization and bioactivity modulation.

The structure of Ethyl 1-methyl-1H-indazole-4-carboxylate comprises a methyl group attached to the indazole ring at position 1, along with an ethoxycarbonyl group at position 4. This specific substitution pattern is crucial for its chemical reactivity and biological activity. Recent studies have highlighted the importance of such substitutions in enhancing the compound's stability, solubility, and bioavailability, making it a promising candidate for various therapeutic applications.

One of the most notable aspects of Ethyl 1-methyl-1H-indazole-4-carboxylate is its role in drug development. Researchers have explored its potential as a lead compound in the design of new pharmaceutical agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

In addition to its pharmacological applications, Ethyl 1-methyl-1H-indazole-4-carboxylate has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in this area have shown that incorporating this compound into polymer blends can significantly improve their electrical conductivity and mechanical stability.

The synthesis of Ethyl 1-methyl-1H-indazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by functionalization at specific positions to introduce the desired substituents. One common approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern and yield high-purity products.

From an environmental perspective, Ethyl 1-methyl-1H-indazole-4-carboxylate has been evaluated for its biodegradability and ecotoxicity. Studies indicate that under controlled conditions, this compound undergoes efficient microbial degradation, reducing its potential impact on aquatic ecosystems. However, further research is needed to fully understand its long-term environmental fate and to develop strategies for minimizing any adverse effects.

In conclusion, Ethyl 1-methyl-1H-indazole-4-carboxylate (CAS No: 1360438-58-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future scientific advancements.